Cas no 1261941-86-9 (2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid)

2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid structure
1261941-86-9 structure
Product Name:2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid
CAS No:1261941-86-9
MF:C17H17NO4S
MW:331.38618350029
MDL:MFCD18312763
CID:2621988
PubChem ID:53218488
Update Time:2025-04-21

2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3'-(Pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-2-carboxylic acid
    • DTXSID70683420
    • MFCD18312763
    • 3'-(Pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-2-carboxylic acid
    • 1261941-86-9
    • 2-[3-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
    • 2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
    • 2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid
    • MDL: MFCD18312763
    • Inchi: 1S/C17H17NO4S/c19-17(20)16-9-2-1-8-15(16)13-6-5-7-14(12-13)23(21,22)18-10-3-4-11-18/h1-2,5-9,12H,3-4,10-11H2,(H,19,20)
    • InChI Key: JUVLWVROGYKRKT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C2C=CC=CC=2C(=O)O)C=1)(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 331.08782920Da
  • Monoisotopic Mass: 331.08782920Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 83.1Ų

2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB318605-5 g
2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; .
1261941-86-9 95%
5g
€1159.00 2023-04-26
abcr
AB318605-5g
2-[3-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; .
1261941-86-9 95%
5g
€1159.00 2025-04-21
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